CID 5940942
CID 5940942
BTSA1 is a pharmacologically optimized BAX activator that binds with high affinity and specificity to the N-terminal activation site and induces conformational changes to BAX leading to BAX-mediated apoptosis. It effectively promotes apoptosis in leukemia cell lines and patient samples while sparing healthy cells.
Brand Name:
Vulcanchem
CAS No.:
314761-14-3
VCID:
VC0522216
InChI:
InChI=1S/C21H14N6OS2/c28-19-18(24-25-20-22-11-12-29-20)17(15-9-5-2-6-10-15)26-27(19)21-23-16(13-30-21)14-7-3-1-4-8-14/h1-13H,(H,22,25)/b24-18+
SMILES:
C1=CC=C(C=C1)C2=CSC(=N2)N3C(=O)C(=NNC4=NC=CS4)C(=N3)C5=CC=CC=C5
Molecular Formula:
C21H14N6OS2
Molecular Weight:
430.5 g/mol
CID 5940942
CAS No.: 314761-14-3
Inhibitors
VCID: VC0522216
Molecular Formula: C21H14N6OS2
Molecular Weight: 430.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 314761-14-3 |
|---|---|
| Product Name | CID 5940942 |
| Molecular Formula | C21H14N6OS2 |
| Molecular Weight | 430.5 g/mol |
| IUPAC Name | (4E)-5-phenyl-2-(4-phenyl-1,3-thiazol-2-yl)-4-(1,3-thiazol-2-ylhydrazinylidene)pyrazol-3-one |
| Standard InChI | InChI=1S/C21H14N6OS2/c28-19-18(24-25-20-22-11-12-29-20)17(15-9-5-2-6-10-15)26-27(19)21-23-16(13-30-21)14-7-3-1-4-8-14/h1-13H,(H,22,25)/b24-18+ |
| Standard InChIKey | KYVZVVOQWWCVPP-HKOYGPOVSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C2=CSC(=N2)N3C(=O)/C(=N/NC4=NC=CS4)/C(=N3)C5=CC=CC=C5 |
| SMILES | C1=CC=C(C=C1)C2=CSC(=N2)N3C(=O)C(=NNC4=NC=CS4)C(=N3)C5=CC=CC=C5 |
| Canonical SMILES | C1=CC=C(C=C1)C2=CSC(=N2)N3C(=O)C(=NNC4=NC=CS4)C(=N3)C5=CC=CC=C5 |
| Appearance | Solid powder |
| Description | BTSA1 is a pharmacologically optimized BAX activator that binds with high affinity and specificity to the N-terminal activation site and induces conformational changes to BAX leading to BAX-mediated apoptosis. It effectively promotes apoptosis in leukemia cell lines and patient samples while sparing healthy cells. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | BTSA1; BTSA-1; BTSA 1; |
| Reference | [1] Reyna DE, et al. Cancer Cell. 2017, 32(4):490-505. |
| PubChem Compound | 5940942 |
| Last Modified | Nov 17 2021 |
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